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Compound of Interest

Compound Name: Dihydro-2H-thiopyran-3(4H)-one

Cat. No.: B092869 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of Dihydro-2H-thiopyran-
3(4H)-one

For the Attention Of: Researchers, Scientists, and Drug Development Professionals.

Introduction: Dihydro-2H-thiopyran-3(4H)-one (CAS No. 19090-03-0), also known as thian-3-

one, is a saturated sulfur-containing heterocycle of increasing interest in synthetic and

medicinal chemistry.[1] Its utility as a versatile building block necessitates a thorough

understanding of its safety and handling characteristics. This guide moves beyond a standard

Safety Data Sheet (SDS) to provide a comprehensive operational protocol, synthesizing

available data with field-proven insights to ensure both personnel safety and experimental

integrity.

A critical initial observation is the inconsistency in hazard classification for this compound. The

European Chemicals Agency (ECHA) Classification and Labelling Inventory shows divided

reports from notifiers; half classify the substance as H225 (Highly flammable liquid and vapor),

while the other half report that it does not meet GHS hazard criteria.[1] This ambiguity

underscores the need for a cautious and well-informed approach. This guide, therefore, adopts

a conservative stance, treating the compound with the highest plausible level of hazard until

more definitive data becomes available.

Chapter 1: Core Physicochemical & Hazard Profile
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A molecule's physical properties are the foundation of its safe handling, dictating everything

from storage conditions to appropriate fire-fighting media. While extensive experimental data

for Dihydro-2H-thiopyran-3(4H)-one is not consistently available, a combination of computed

data and information from structurally related compounds provides a robust working profile.

Identification and Properties
The fundamental identifiers and physicochemical properties are summarized below. These

values are critical for both logistical considerations (e.g., shipping) and for predicting the

compound's behavior in various experimental settings.

Property Value Source

IUPAC Name thian-3-one PubChem[1]

Synonyms
Tetrahydrothiopyran-3-one, 3-

Thiacyclohexanone
PubChem[1]

CAS Number 19090-03-0 PubChem[1]

Molecular Formula C₅H₈OS PubChem[1]

Molecular Weight 116.18 g/mol PubChem[1]

Appearance
Likely a liquid or low-melting

solid
Inferred

Causality Insight: The molecular weight and likely liquid state at room temperature suggest that

vapor pressure could be significant. This directly informs the need for handling in a well-

ventilated area, preferably a chemical fume hood, to minimize inhalation exposure.

GHS Hazard Classification: An Ambiguous Landscape
As noted, the GHS classification is inconsistent.[1] A conservative approach is mandatory. We

will operate under the assumption that the compound is a flammable liquid and requires careful

handling to avoid ignition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b092869?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2H-thiopyran-3_4H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2H-thiopyran-3_4H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2H-thiopyran-3_4H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2H-thiopyran-3_4H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2H-thiopyran-3_4H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2H-thiopyran-3_4H_-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids 🔥 Danger

H225: Highly

flammable liquid and

vapor.[1]

Acute Toxicity, Oral ❗ Warning

H302: Harmful if

swallowed. (Inferred

from analogs)[2]

Skin Irritation ❗ Warning

H315: Causes skin

irritation. (Inferred

from analogs)[2]

Eye Irritation ❗ Warning

H319: Causes serious

eye irritation. (Inferred

from analogs)

Trustworthiness Principle: By adopting the more stringent of the reported classifications, all

protocols derived from this guide will have an intrinsic and self-validating margin of safety. All

handling procedures should reflect the potential for flammability.

Chapter 2: Exposure Response and First Aid
In the event of an accidental exposure, a rapid and correct response is critical. The following

protocols are based on standard laboratory practice for handling irritants and flammable

organic compounds.

First Aid Measures
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Exposure Route Protocol Rationale

Inhalation

1. Immediately move the

affected person to fresh air. 2.

If breathing is difficult,

administer oxygen. 3. If

breathing has stopped, begin

artificial respiration. 4. Seek

immediate medical attention.

To remove the individual from

the source and provide

respiratory support.

Skin Contact

1. Immediately flush skin with

copious amounts of water for

at least 15 minutes while

removing contaminated

clothing and shoes. 2. Wash

the affected area with soap

and water. 3. Seek medical

attention if irritation persists.

To dilute and remove the

chemical from the skin surface

to minimize irritation or

absorption.

Eye Contact

1. Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally. 2.

Remove contact lenses if

present and easy to do. 3.

Seek immediate medical

attention.

To ensure the chemical is

thoroughly rinsed from the

delicate eye tissues to prevent

serious damage.

Ingestion

1. Do NOT induce vomiting. 2.

If the person is conscious,

rinse their mouth with water

and give 2-4 cupfuls of water

or milk to drink. 3. Never give

anything by mouth to an

unconscious person. 4. Seek

immediate medical attention.

Inducing vomiting can cause

the chemical to be aspirated

into the lungs. Dilution is the

preferred immediate action.

Workflow for Accidental Exposure
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The following diagram outlines the logical flow of actions upon discovering an accidental

exposure.

Scene Assessment

Victim Response

Medical Follow-up

Exposure Event Occurs

Assess Immediate Danger
(Fire, Spill, Vapors)

IMMEDIATELY

Secure Area
(Alert others, Ventilate)

If safe to do so

Remove Victim from Exposure Source

Priority is victim safety

Decontaminate
(Flush Skin/Eyes, Remove Clothing)

Administer First Aid
(Based on Exposure Route)

Seek Professional Medical Attention

ALWAYS

Provide SDS/Chemical Information
to Medical Personnel
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Click to download full resolution via product page

Caption: Workflow for initial response to a chemical exposure event.

Chapter 3: Proactive Safety: Handling, Storage &
PPE
Proactive measures are the cornerstone of laboratory safety. This section details the necessary

protocols for handling and storing Dihydro-2H-thiopyran-3(4H)-one to prevent incidents.

Safe Handling Protocol
This protocol is designed for handling the chemical in a typical research laboratory setting.

Preparation:

Read and understand this guide and any available SDS thoroughly before work begins.

Ensure a safety shower and eyewash station are accessible and functional.

Prepare all necessary equipment and reagents within a certified chemical fume hood.

Personal Protective Equipment (PPE):

Don appropriate PPE as outlined in the diagram below (Section 3.2). At a minimum, this

includes a lab coat, safety glasses with side shields (or goggles), and chemical-resistant

gloves (e.g., nitrile).

Chemical Handling:

Ground and bond containers when transferring material to prevent static discharge, a

potential ignition source.[3]

Use spark-proof tools and explosion-proof equipment if handling large quantities.[3]

Avoid contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use to prevent the escape of vapors.
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Post-Handling:

Wash hands thoroughly with soap and water after handling is complete.

Clean the work area and decontaminate any spills immediately.

Dispose of contaminated waste and disposable PPE in a designated hazardous waste

container.[4]

Personal Protective Equipment (PPE) Selection Logic
The choice of PPE depends on the scale and nature of the procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pdf.benchchem.com/549/Essential_Safety_and_Logistics_for_Handling_Tetrahydrothiopyran_4_one.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure Planning

What is the scale?
(<1g, 1-50g, >50g)

Risk of Aerosol/Splash?

> 1g

Minimum PPE:
- Lab Coat

- Nitrile Gloves
- Safety Glasses

< 1g
Consider:
- Apron

- Respirator (if poor ventilation)

> 50g / Large Scale

No

Upgrade to:
- Chemical Goggles

Yes

Add:
- Face Shield

Significant Splash Risk

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for Dihydro-2H-
thiopyran-3(4H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092869#material-safety-data-sheet-msds-for-
dihydro-2h-thiopyran-3-4h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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